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molecular formula C6H5F2NO B1456379 (3,5-Difluoropyridin-4-yl)methanol CAS No. 924649-16-1

(3,5-Difluoropyridin-4-yl)methanol

Cat. No. B1456379
CAS RN: 924649-16-1
M. Wt: 145.11 g/mol
InChI Key: JMCNMYQVKLDHLI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09000181B2

Procedure details

Title compound was prepared by a method analogous to that described for Intermediate 7, replacing 3,4-difluoro-2-pyridinecarbaldehyde with 3,5-difluoro-4-pyridinecarbaldehyde (FRONTIER) and using MeOH as solvent. (200 mg, 1.398 mmol, 73% yield). 1H NMR (400 MHz, DMSO-d6) δ ppm: 8.51 (s, 2H), 5.55 (t, 1H), 4.55-4.57 (m, 2H). [ES+MS] m/z 146 (MH+).
[Compound]
Name
Intermediate 7
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
3,5-difluoro-4-pyridinecarbaldehyde
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
MeOH
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
Title compound
Yield
73%

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:3]=[N:4][CH:5]=[C:6]([F:10])[C:7]=1[CH:8]=[O:9]>CO>[F:1][C:2]1[CH:3]=[N:4][CH:5]=[C:6]([F:10])[C:7]=1[CH2:8][OH:9]

Inputs

Step One
[Compound]
Name
Intermediate 7
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Two
Name
3,5-difluoro-4-pyridinecarbaldehyde
Quantity
0 (± 1) mol
Type
reactant
Smiles
FC=1C=NC=C(C1C=O)F
Step Three
Name
MeOH
Quantity
0 (± 1) mol
Type
solvent
Smiles
CO

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
Title compound
Type
product
Smiles
FC=1C=NC=C(C1CO)F
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 73%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.